Cas no 1526966-63-1 (2-(1,3-Oxazol-5-yl)butanoic acid)

• Product Name: 2-(1,3-Oxazol-5-yl)butanoic acid
• CAS No: 1526966-63-1
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5717689
• PubChem ID: 82595527
• Update Time: 2023-10-15

2-(1,3-Oxazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1600001
• 2-(1,3-Oxazol-5-yl)butanoic acid
• 2-(1,3-Oxazol-5-yl)butanoicacid
• 1526966-63-1

• Inchi： 1S/C7H9NO3/c1-2-5(7(9)10)6-3-8-4-11-6/h3-5H,2H2,1H3,(H,9,10)
• InChI Key： IDPMIQIFONVHJD-UHFFFAOYSA-N
• SMILES： O1C=NC=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles